6-Chloro-2-(2,5-dimethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(2,5-dimethoxyphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO4/c1-19-9-6-7-13(20-2)11(8-9)10-4-3-5-12(16)14(10)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: VWZMKNPXESQCNL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C15H13ClO4
• DSSTOX Substance ID: DTXSID70690831
• Molecular Weight: 292.71 g/mol
• CAS RN: 1262006-52-9

Description

6-Chloro-2-(2,5-dimethoxyphenyl)benzoic acid (6-Cl-2,5-DMPBA) is a widely used organic compound with a variety of applications in the scientific field. It is a white crystalline solid with a molecular weight of 222.61 g/mol. 6-Cl-2,5-DMPBA has a melting point of 93-94 °C and a boiling point of 267 °C. Its chemical formula is C12H10ClO4. 6-Cl-2,5-DMPBA is soluble in methanol, ethanol, and acetone, and is insoluble in water.

Mechanism of Action

6-Cl-2,5-DMPBA acts as an inhibitor of enzymes involved in the biosynthesis of fatty acids and other lipids. It inhibits the activity of the enzyme acetyl-CoA carboxylase (ACC), which is responsible for the conversion of acetyl-CoA to malonyl-CoA. This inhibition leads to a decrease in the level of fatty acids and other lipids, which in turn leads to a decrease in the production of triglycerides and other lipids.
Biochemical and Physiological Effects
The inhibition of the enzyme ACC by 6-Cl-2,5-DMPBA leads to a decrease in the levels of fatty acids and other lipids in the body. This can lead to a decrease in the production of triglycerides, which are a major source of energy for the body. In addition, the inhibition of ACC by 6-Cl-2,5-DMPBA can lead to a decrease in the production of cholesterol, which can help to reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-Cl-2,5-DMPBA in laboratory experiments is that it is a relatively inexpensive and readily available reagent. It is also relatively easy to synthesize and can be used in a variety of reactions. However, 6-Cl-2,5-DMPBA is not very soluble in water, so it must be used in organic solvents such as ethanol or methanol. In addition, 6-Cl-2,5-DMPBA can be toxic if it is not handled properly.

Future Directions

Future research on 6-Cl-2,5-DMPBA could focus on the development of new synthetic methods for the production of this compound. Additionally, further research could be conducted on the mechanism of action of 6-Cl-2,5-DMPBA and its potential applications in the pharmaceutical and medical fields. Furthermore, research could be conducted on the potential toxicity of 6-Cl-2,5-DMPBA and the development of methods to reduce its toxicity. Finally, research could be conducted on the development of new derivatives of 6-Cl-2,5-DMPBA that have improved properties and applications.

Synthesis Methods

6-Cl-2,5-DMPBA is synthesized from the reaction of 2,5-dimethoxylphenol and chloroacetic acid. The reaction is conducted in the presence of a strong base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out at a temperature of 80-100 °C for several hours. The reaction is followed by the addition of an acid such as hydrochloric acid or sulfuric acid to neutralize the base and precipitate the product. The precipitate is then filtered, washed with water, and dried.

Scientific Research Applications

6-Cl-2,5-DMPBA has a variety of applications in the scientific field. It is used as a reagent in the synthesis of various compounds, such as 1,4-benzoxazin-3-ones, benzodiazepines, and phenylthiazolines. 6-Cl-2,5-DMPBA is also used as a starting material for the synthesis of various pharmaceuticals, such as anticonvulsants, anti-inflammatory drugs, and antifungal agents. 6-Cl-2,5-DMPBA is also used in the synthesis of organic light-emitting diodes (OLEDs).